Cas no 2679933-52-7 (rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2679933-52-7
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5652309
• PubChem ID: 165920208
• Update Time: 2025-06-14

rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278774
• rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid
• 2679933-52-7
• rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo2.2.1heptane-2-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14-9(8(16)17)4-5-1-2-6(9)3-5/h5-6H,1-4H2,(H,14,15)(H,16,17)/t5-,6+,9+/m1/s1
• InChI Key： BVYCYLYADYUDDR-JHEQGTHGSA-N
• SMILES： FC(C(N[C@@]1(C(=O)O)C[C@@H]2CC[C@H]1C2)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo2.2.1heptane-2-carboxylic acid

Research Briefing on rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679933-52-7)

The compound rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679933-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The bicyclo[2.2.1]heptane scaffold, combined with the trifluoroacetamido and carboxylic acid functional groups, offers a versatile platform for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, to obtain enantiomerically pure forms of this compound, which are critical for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid exhibits promising inhibitory effects against specific proteases and kinases implicated in inflammatory and oncogenic pathways. Notably, its trifluoroacetamido moiety has been shown to enhance binding affinity and metabolic stability, making it a valuable pharmacophore for further optimization. These findings have spurred interest in exploring its potential as a lead compound for the treatment of conditions such as autoimmune diseases and certain cancers.

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its interactions with target proteins. These studies reveal that the bicyclic core structure facilitates tight binding to active sites, while the carboxylic acid group participates in critical hydrogen-bonding interactions. Such insights are instrumental in guiding the design of derivatives with improved potency and selectivity.

Despite these advancements, challenges remain in scaling up the synthesis of this compound and optimizing its pharmacokinetic properties. Current research efforts are focused on developing more efficient synthetic routes and evaluating its in vivo efficacy and safety profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, rac-(1R,2R,4S)-2-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid represents a promising candidate for drug discovery, with its unique chemical structure and biological activity offering multiple avenues for therapeutic innovation. Continued research in this area holds the potential to yield novel treatments for a range of diseases, underscoring the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.